Fusaric acid Fusaric acid Fusaric acid is a member of pyridines and an aromatic carboxylic acid.
Fusaric acid is a natural product found in Fusarium fujikuroi, Fusarium verticillioides, and Fusarium solani with data available.
Fusaric acid is a mycotoxin found in various Fusarium species such as Fusarium moniliforme. It has been proposed for a various therapeutic applications but is primarily used as a research tool. Fusaric acid is moderately toxic and can be found in contaminated corn and cereal grains including barley, wheat, millets and sorghum. (L1963, A3020)
A picolinic acid derivative isolated from various Fusarium species. It has been proposed for a variety of therapeutic applications but is primarily used as a research tool. Its mechanisms of action are poorly understood. It probably inhibits DOPAMINE BETA-HYDROXYLASE, the enzyme that converts dopamine to norepinephrine. It may also have other actions, including the inhibition of cell proliferation and DNA synthesis.
Brand Name: Vulcanchem
CAS No.: 536-69-6
VCID: VC20882665
InChI: InChI=1S/C10H13NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h5-7H,2-4H2,1H3,(H,12,13)
SMILES: CCCCC1=CN=C(C=C1)C(=O)O
Molecular Formula: C10H13NO2
Molecular Weight: 179.22 g/mol

Fusaric acid

CAS No.: 536-69-6

Cat. No.: VC20882665

Molecular Formula: C10H13NO2

Molecular Weight: 179.22 g/mol

* For research use only. Not for human or veterinary use.

Fusaric acid - 536-69-6

Specification

Description Fusaric acid is a member of pyridines and an aromatic carboxylic acid.
Fusaric acid is a natural product found in Fusarium fujikuroi, Fusarium verticillioides, and Fusarium solani with data available.
Fusaric acid is a mycotoxin found in various Fusarium species such as Fusarium moniliforme. It has been proposed for a various therapeutic applications but is primarily used as a research tool. Fusaric acid is moderately toxic and can be found in contaminated corn and cereal grains including barley, wheat, millets and sorghum. (L1963, A3020)
A picolinic acid derivative isolated from various Fusarium species. It has been proposed for a variety of therapeutic applications but is primarily used as a research tool. Its mechanisms of action are poorly understood. It probably inhibits DOPAMINE BETA-HYDROXYLASE, the enzyme that converts dopamine to norepinephrine. It may also have other actions, including the inhibition of cell proliferation and DNA synthesis.
CAS No. 536-69-6
Molecular Formula C10H13NO2
Molecular Weight 179.22 g/mol
IUPAC Name 5-butylpyridine-2-carboxylic acid
Standard InChI InChI=1S/C10H13NO2/c1-2-3-4-8-5-6-9(10(12)13)11-7-8/h5-7H,2-4H2,1H3,(H,12,13)
Standard InChI Key DGMPVYSXXIOGJY-UHFFFAOYSA-N
SMILES CCCCC1=CN=C(C=C1)C(=O)O
Canonical SMILES CCCCC1=CN=C(C=C1)C(=O)O
Appearance Assay:≥98%A crystalline solid
Colorform COLORLESS CRYSTALS
Melting Point 96-98 °C

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